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Compound of Interest

Compound Name: Cyclohexylglycine

Cat. No.: B185306

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of various cyclohexylglycine
analogues as enzyme inhibitors, with a focus on Dipeptidyl Peptidase 1V (DPP-1V) and Matrix
Metalloproteinases (MMPs). The information is compiled from publicly available research to
facilitate the evaluation and selection of these compounds for further investigation.

Data Presentation: Inhibitory Activity of
Cyclohexylglycine Analogues

The following table summarizes the inhibitory potency of different cyclohexylglycine
analogues against their target enzymes. The data is presented to allow for a clear comparison
of their efficacy.
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Analogue ] Reference

. Target IC50 / Ki Value .
Name/Descript Compound (if Source
. Enzyme(s) (nM)
ion any)

Bis-sulfonamide

Dipeptidyl
analogue of 4- )
] Peptidase IV 2.6 - [1]
amino
_ (DPP-1V)
cyclohexylglycine
4- N
Dipeptidyl
arylcyclohexylala )
) Peptidase IV 4.8 - [2]
nine analogue
(DPP-1V)
(Compound 28)
Thiazole Dipeptidyl
derivative of Peptidase IV 6 - [3]

cyclohexylglycine  (DPP-IV)

Cyclohexylglycin Dipeptidyl
e-(29)- Peptidase IV 1.4 (Ki)
cyanopyrrolidine (DPP-1V)

Carboxylic acid-

based analogue MMP-2, MMP-13  Low nanomolar
(Compound 18)

Tripeptidyl
cyclohexyl-amine  Caspase-1 47 (Ki) - [4]

analogue

Mandatory Visualization
Signaling Pathways and Experimental Workflow

Below are diagrams illustrating key signaling pathways involving DPP-1V and MMPs, along with
a typical experimental workflow for an enzyme inhibition assay.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/14684294/
https://pubmed.ncbi.nlm.nih.gov/17851076/
https://www.researchgate.net/publication/244779847_Heterocycle_Fused_Cyclohexyl_glycine_Derivatives_as_Novel_Dipeptidyl_Peptidase-IV_Inhibitors
https://pubmed.ncbi.nlm.nih.gov/20170165/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Workflow for Enzyme Inhibition Assay

Reagent Preparation
(Enzyme, Substrate, Inhibitor)

'

Assay Setup
(Incubate Enzyme with Inhibitor)

'

Reaction Initiation
(Add Substrate)

'

Data Acquisition
(Measure Signal over Time)

'

Data Analysis
(Calculate IC50/Ki)

Click to download full resolution via product page

Experimental Workflow Diagram
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DPP-IV Signaling Pathways

Cyclohexylglycine Analogue
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DPP-IV Signaling Pathways

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b185306?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

MMP Signaling Pathways

Cyclohexylglycine Analogue
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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